N~1~-(4-ethoxyphenyl)-N~2~-(2-methylphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(2-methyl-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C18H22N2O4S/c1-4-24-16-11-9-15(10-12-16)19-18(21)13-20(25(3,22)23)17-8-6-5-7-14(17)2/h5-12H,4,13H2,1-3H3,(H,19,21)
• InChI Key: NASOALQVIOPXAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CN(C2=CC=CC=C2C)S(=O)(=O)C
• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol

Description

“N~1~-(4-ethoxyphenyl)-N~2~-(2-methylphenyl)-N~2~-(methylsulfonyl)glycinamide” is a complex organic compound. It contains an ethoxyphenyl group, a methylphenyl group, and a methylsulfonyl group attached to a glycine (amino acid) backbone. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the coupling of the appropriate phenyl and sulfonyl groups with glycine. This could potentially be achieved through methods such as nucleophilic substitution or amide coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent atoms and the bonds between them. The presence of the ethoxy, methyl, and sulfonyl groups could introduce steric hindrance and electronic effects that influence the compound’s overall shape and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the ethoxy group might undergo reactions typical of ethers, while the sulfonyl group could participate in reactions characteristic of sulfones.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and acidity, would be influenced by factors like its molecular structure and the nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context in which it is used. For instance, it could potentially interact with biological targets such as enzymes or receptors in a way that modulates their activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the specific conditions under which it is handled.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its properties, and investigation of its potential applications in areas like medicine or materials science.